2-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide

• IUPAC Name: 2-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C17H20N2O3/c1-21-15-8-7-12(11-16(15)22-2)9-10-19-17(20)13-5-3-4-6-14(13)18/h3-8,11H,9-10,18H2,1-2H3,(H,19,20)
• InChI Key: HNRBTBTZWBBYGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=CC=CC=C2N)OC
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

“2-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide” is a chemical compound with the CAS Number: 125232-06-6. It has a molecular weight of 300.36. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C17H20N2O3/c1-21-15-8-7-12 (11-16 (15)22-2)9-10-19-17 (20)13-5-3-4-6-14 (13)18/h3-8,11H,9-10,18H2,1-2H3, (H,19,20). This code provides a standard way to encode the compound’s molecular structure and formula.

Scientific Research Applications

Chemical Structure and Reactivity

The chemical structure of "2-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide" suggests it has potential applications in synthesizing complex molecules. The presence of an amine group and a benzamide moiety within its structure makes it a versatile precursor in organic synthesis. Compounds with similar structures have been extensively used in the synthesis of ligands for metal complexes, demonstrating the relevance of such molecules in coordination chemistry and material science (Krstić et al., 2016)[https://consensus.app/papers/nalkylphenothiazines-synthesis-structure-application-krstić/5115baf0f7745a19ab634c3cb11d5be5/?utm_source=chatgpt].

Applications in Material Science

The derivatives of benzamide and related compounds have found applications in material science, particularly in developing novel polymeric materials and supramolecular assemblies. For instance, benzene-1,3,5-tricarboxamide derivatives are utilized for their self-assembly properties, forming one-dimensional nanometer-sized structures stabilized by hydrogen bonding (Cantekin, de Greef, & Palmans, 2012)[https://consensus.app/papers/benzene135tricarboxamide-versatile-ordering-moiety-cantekin/7789f339ab9b5b6fb3ea5af3356c43e3/?utm_source=chatgpt]. This illustrates the potential of "this compound" in contributing to the development of new materials with tailored properties.

Biomedical Research

In biomedical research, compounds structurally related to "this compound" have been explored for their therapeutic potentials, such as in the treatment of metabolic diseases and as ligands for imaging in neurodegenerative diseases. For example, nitisinone, a triketone derivative, is used in treating hepatorenal tyrosinemia, showcasing the medical relevance of such compounds (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019)[https://consensus.app/papers/lcmsms-study-degradation-processes-nitisinone-barchańska/1bb44ab3ae215d74b808dfc4820100e7/?utm_source=chatgpt].

Environmental and Analytical Applications

Analytical and environmental studies have also utilized similar compounds to understand and mitigate pollutants' effects. For instance, the degradation processes of environmental contaminants have been studied using advanced oxidation processes, revealing pathways and by-products that inform remediation strategies (Qutob, Hussein, Alamry, & Rafatullah, 2022)[https://consensus.app/papers/review-degradation-acetaminophen-advanced-oxidation-qutob/82befff5b7635d60b20dca4ff1192785/?utm_source=chatgpt]. This underscores the importance of such chemical compounds in environmental science, offering insights into pollution control and the environmental fate of synthetic chemicals.